dialuminum;trioxido(trioxidosilyloxy)silane
Overview
Description
dialuminum;trioxido(trioxidosilyloxy)silane is a compound that consists of silicic acid and aluminum in a 1:2 ratio. This compound is known for its unique chemical properties and is used in various industrial and scientific applications. It is often referred to as aluminum disilicate and is recognized for its stability and reactivity under specific conditions.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of silicic acid (H6Si2O7), aluminum salt (1:2) typically involves the reaction of silicic acid with aluminum salts under controlled conditions. One common method is to react orthosilicic acid with aluminum chloride in an aqueous solution. The reaction is carried out at a controlled pH and temperature to ensure the formation of the desired compound.
Industrial Production Methods
In industrial settings, silicic acid (H6Si2O7), aluminum salt (1:2) is produced by reacting sodium silicate with aluminum sulfate. This process involves the precipitation of the compound from an aqueous solution, followed by filtration and drying. The industrial production process is designed to yield high-purity aluminum disilicate suitable for various applications.
Chemical Reactions Analysis
Types of Reactions
dialuminum;trioxido(trioxidosilyloxy)silane undergoes several types of chemical reactions, including:
Hydrolysis: The compound can hydrolyze in the presence of water, leading to the formation of silicic acid and aluminum hydroxide.
Condensation: Under certain conditions, the compound can undergo condensation reactions, forming polymeric structures.
Complexation: It can form complexes with various metal ions, enhancing its reactivity and stability.
Common Reagents and Conditions
Hydrolysis: Water and acidic or basic conditions.
Condensation: Elevated temperatures and controlled pH.
Complexation: Metal ions such as iron, magnesium, and calcium in aqueous solutions.
Major Products Formed
Hydrolysis: Silicic acid and aluminum hydroxide.
Condensation: Polymeric silicic acid structures.
Complexation: Metal-silicate complexes.
Scientific Research Applications
dialuminum;trioxido(trioxidosilyloxy)silane has a wide range of scientific research applications, including:
Chemistry: Used as a catalyst in various chemical reactions and as a precursor for the synthesis of other compounds.
Biology: Studied for its potential role in biomineralization processes and its interactions with biological molecules.
Medicine: Investigated for its potential use in drug delivery systems and as a component in medical implants.
Industry: Utilized in the production of ceramics, glass, and other materials due to its stability and reactivity.
Mechanism of Action
The mechanism of action of silicic acid (H6Si2O7), aluminum salt (1:2) involves its ability to interact with various molecular targets and pathways. In biological systems, it can interact with proteins and enzymes, influencing their activity and stability. In industrial applications, its reactivity with other compounds allows it to act as a catalyst or a stabilizing agent.
Comparison with Similar Compounds
Similar Compounds
- Orthosilicic acid (H4SiO4)
- Metasilicic acid (H2SiO3)
- Pyrosilicic acid (H6Si2O7)
Uniqueness
dialuminum;trioxido(trioxidosilyloxy)silane is unique due to its specific ratio of silicic acid to aluminum, which imparts distinct chemical properties. Compared to other silicic acids, it has enhanced stability and reactivity, making it suitable for a broader range of applications.
Properties
IUPAC Name |
dialuminum;trioxido(trioxidosilyloxy)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Al.O7Si2/c;;1-8(2,3)7-9(4,5)6/q2*+3;-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUYJNKYXOHIGPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Si]([O-])([O-])O[Si]([O-])([O-])[O-].[Al+3].[Al+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Al2O7Si2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901014469 |
Source
|
| Record name | Aluminum silicate (Al2Si2O7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901014469 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White odorless powder; Insoluble in water; [Thermo Scientific MSDS] |
Source
|
| Record name | Aluminum silicate, anhydrous | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/11789 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
22708-90-3 |
Source
|
| Record name | Silicic acid (H6Si2O7), aluminum salt (1:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022708903 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silicic acid (H6Si2O7), aluminum salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Aluminum silicate (Al2Si2O7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901014469 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dialuminium silicate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.046 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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